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Introduction
Galanin is a neuropeptide widely distributed in the central and peripheral nervous systems,

implicated in a variety of physiological processes including feeding, cognition, and pain

modulation.[1] Its effects are mediated through three G-protein coupled receptor subtypes:

GalR1, GalR2, and GalR3.[1] Galanin (1-13)-spantide I, also known as C7, is a chimeric

peptide antagonist of galanin receptors.[2][3] It is composed of the N-terminal fragment of

galanin (amino acids 1-13) linked to spantide, a substance P receptor antagonist.[3] This

antagonist has a high affinity for galanin receptors and is a valuable tool for investigating the

physiological roles of endogenous galanin and for the development of therapeutics targeting

the galaninergic system.[2][3]

These application notes provide detailed protocols for the intracerebroventricular (ICV) injection

of Galanin (1-13)-spantide I in rodent models, along with a summary of its effects and the

underlying signaling pathways.
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The following tables summarize the binding affinities and in vivo effects of Galanin (1-13)-
spantide I.

Table 1: Binding Affinity of Galanin (1-13)-spantide I

Ligand Receptor/Tissue
Binding Assay
Parameter

Value (nM)

Galanin (1-13)-

spantide I (C7)

Rat Hypothalamic

Membranes
IC50 0.2[2]

Galanin (1-13)-

spantide I (C7)

Spinal Galanin

Receptor
Kd 1.16[3]

Porcine Galanin (1-

29)

Rat Hypothalamic

Membranes
IC50 0.8[2]

IC50: Half-maximal inhibitory concentration; Kd: Dissociation constant.

Table 2: In Vivo Effects of Intracerebroventricular Galanin (1-13)-spantide I on Feeding

Behavior in Rats

Treatment Dose (nmol, ICV) Effect Observation

Galanin Varies Increased food intake

Stimulates

consumption of

palatable food in

satiated rats.[2]

Galanin (1-13)-

spantide I (C7)

Equimolar to or less

than active doses of

galanin

Inhibition of galanin-

induced feeding

Significantly blocks

the orexigenic effect

of galanin.[2][4]

Galanin (1-13)-

spantide I (C7)

Doses that inhibit

galanin-induced

feeding

No effect on fasting-

induced feeding

Does not alter normal

feeding behavior in

hungry animals.[2]
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Protocol 1: Intracerebroventricular (ICV) Cannula
Implantation in Rats
This protocol describes the stereotaxic surgical procedure for implanting a guide cannula into

the lateral ventricle of a rat for subsequent microinjections.

Materials:

Male Sprague-Dawley or Wistar rats (250-350 g)

Stereotaxic apparatus

Anesthesia (e.g., isoflurane, ketamine/xylazine cocktail)

Surgical instruments (scalpel, forceps, hemostats, dental drill)

Guide cannula (22-gauge) and dummy cannula

Stainless steel anchor screws

Dental cement

Antiseptic solution (e.g., povidone-iodine)

Local anesthetic (e.g., bupivacaine)

Analgesics for post-operative care

Warming pad

Procedure:

Anesthesia and Stereotaxic Surgery:

Anesthetize the rat using the chosen anesthetic regimen.

Once the rat is deeply anesthetized (confirmed by absence of pedal reflex), place it in the

stereotaxic apparatus.
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Shave the scalp and clean the surgical area with an antiseptic solution.

Apply a local anesthetic to the scalp.

Surgical Incision and Skull Exposure:

Make a midline incision on the scalp to expose the skull.

Retract the skin and periosteum to clearly visualize the bregma and lambda landmarks.

Clean and dry the skull surface.

Cannula Implantation:

Identify the target coordinates for the lateral ventricle relative to bregma. A common

coordinate for rats is: Anteroposterior (AP): -0.8 mm, Mediolateral (ML): ±1.5 mm.

Using a dental drill, create a small burr hole at the target coordinates.

Drill 2-3 additional holes for the anchor screws, avoiding major blood vessels. Insert the

jeweler's screws.

Slowly lower the guide cannula through the burr hole to the target dorsoventral (DV)

coordinate (typically -3.5 mm from the skull surface).

Securing the Cannula:

Apply dental cement around the base of the cannula and the anchor screws to secure the

implant to the skull.

Allow the cement to fully harden.

Insert a dummy cannula into the guide cannula to maintain patency and prevent infection.

Post-operative Care:

Remove the rat from the stereotaxic frame and allow it to recover on a warming pad.

Administer a post-operative analgesic as prescribed.
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House the rats individually to prevent damage to the implant.

Allow a recovery period of at least one week before commencing ICV injection

experiments.

Protocol 2: Intracerebroventricular (ICV) Injection of
Galanin (1-13)-spantide I
This protocol details the procedure for injecting Galanin (1-13)-spantide I into the lateral

ventricle of a cannulated rat.

Materials:

Cannulated rat

Galanin (1-13)-spantide I

Sterile vehicle (e.g., artificial cerebrospinal fluid or sterile saline)

Microinjection pump

Internal cannula (injector) that extends slightly beyond the guide cannula

PE50 tubing

Hamilton syringe (10 µL)

Procedure:

Solution Preparation:

On the day of the experiment, dissolve Galanin (1-13)-spantide I in the sterile vehicle to

the desired concentration.

Injection Procedure:

Gently restrain the rat.
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Remove the dummy cannula from the guide cannula.

Connect the internal cannula to the Hamilton syringe via PE50 tubing and fill with the

Galanin (1-13)-spantide I solution, ensuring no air bubbles are present.

Carefully insert the internal cannula into the guide cannula until it is fully seated.

Infuse the desired volume (typically 1-5 µL for rats) slowly over 1-2 minutes using the

microinjection pump.

Post-injection:

After the infusion is complete, leave the internal cannula in place for an additional minute

to allow for diffusion and prevent backflow.

Slowly withdraw the internal cannula and replace it with the dummy cannula.

Return the rat to its home cage or experimental arena for behavioral observation.

Visualization of Signaling Pathways and Workflows
Galanin Receptor Signaling and Antagonism by Galanin
(1-13)-spantide I
Galanin receptors (GalR1, GalR2, and GalR3) are G-protein coupled receptors that activate

distinct downstream signaling cascades. Galanin (1-13)-spantide I acts as a competitive

antagonist, binding to these receptors and preventing the signal transduction initiated by

endogenous galanin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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